2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(3-methyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C14H11F3N6O2/c1-22-12-11(20-21-22)13(25)23(7-18-12)6-10(24)19-9-5-3-2-4-8(9)14(15,16)17/h2-5,7H,6H2,1H3,(H,19,24)
• InChI Key: BBLGQXLEODPDAV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C=N2)CC(=O)NC3=CC=CC=C3C(F)(F)F)N=N1
• Molecular Formula: C14H11F3N6O2
• Molecular Weight: 352.27 g/mol
• CAS No.: 946276-32-0

Description

The compound is a derivative of triazolopyrimidines. Triazolopyrimidines are a class of nitrogen-containing heterocyclic compounds that have received a great deal of attention in academics and industry. They have found broad applications in drug discovery, organic synthesis, polymer chemistry, supramolecular chemistry, bioconjugation, chemical biology, fluorescent imaging, and materials science.

Synthesis Analysis

Triazolopyrimidines can be synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido. The development of facile and straightforward methodology for the synthesis of triazoles is of noteworthy interest.

Molecular Structure Analysis

Triazolopyrimidines have numerous useful properties like high chemical stability (usually inert to acidic or basic hydrolysis as well as oxidizing and reducing conditions even at high temperature), aromatic character, strong dipole moment, and hydrogen bonding ability. These features make the substituted triazole motif structurally resembling to the amide bond, mimicking an E or a Z amide bond.

Chemical Reactions Analysis

The synthesis of triazolopyrimidines involves the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Physical and Chemical Properties Analysis

Triazoles have high chemical stability, usually inert to acidic or basic hydrolysis as well as oxidizing and reducing conditions even at high temperature. They also have a strong dipole moment and hydrogen bonding ability.